Cas no 1342132-53-9 (1-(3-Cyclopropyl-1-methyl-1h-1,2,4-triazol-5-yl)-2-methylpropan-1-amine)

• Product Name: 1-(3-Cyclopropyl-1-methyl-1h-1,2,4-triazol-5-yl)-2-methylpropan-1-amine
• CAS No: 1342132-53-9
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• MDL: MFCD16858982
• CID: 5606135
• PubChem ID: 62722142
• Update Time: 2025-11-01

1-(3-Cyclopropyl-1-methyl-1h-1,2,4-triazol-5-yl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Cyclopropyl-1-methyl-1h-1,2,4-triazol-5-yl)-2-methylpropan-1-amine
• CS-0273500
• EN300-900839
• 1342132-53-9
• 1H-1,2,4-Triazole-5-methanamine, 3-cyclopropyl-1-methyl-α-(1-methylethyl)-

• MDL： MFCD16858982
• Inchi： 1S/C10H18N4/c1-6(2)8(11)10-12-9(7-4-5-7)13-14(10)3/h6-8H,4-5,11H2,1-3H3
• InChI Key： QWVVQYWVGWOENC-UHFFFAOYSA-N
• SMILES： N1=C(C(C(C)C)N)N(C)N=C1C1CC1

Computed Properties

• Exact Mass: 194.153146591g/mol
• Monoisotopic Mass: 194.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 348.7±44.0 °C(Predicted)
• pka: 8.01±0.33(Predicted)

Additional information on 1-(3-Cyclopropyl-1-methyl-1h-1,2,4-triazol-5-yl)-2-methylpropan-1-amine

Introduction to 1-(3-Cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)-2-methylpropan-1-amine (CAS No. 1342132-53-9)

1-(3-Cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)-2-methylpropan-1-amine (CAS No. 1342132-53-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of 1,2,4-triazole and cyclopropyl groups, which are known for their diverse biological activities and potential therapeutic applications.

The structure of 1-(3-Cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)-2-methylpropan-1-amine is characterized by a unique combination of functional groups that contribute to its pharmacological properties. The cyclopropyl moiety is a three-carbon ring with high ring strain, which can influence the compound's reactivity and biological activity. The 1,2,4-triazole ring is a five-membered heterocyclic compound with two nitrogen atoms at positions 1 and 4, and one at position 2. This ring system is known for its ability to form hydrogen bonds and participate in various chemical reactions.

Recent studies have highlighted the potential of 1-(3-Cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)-2-methylpropan-1-amine in various therapeutic areas. One of the key areas of interest is its activity as an antifungal agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve the disruption of fungal cell membranes and the inhibition of key enzymes involved in fungal metabolism.

In addition to its antifungal properties, 1-(3-Cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)-2-methylpropan-1-amine has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can inhibit the replication of several viruses, including influenza A virus and human immunodeficiency virus (HIV). The antiviral activity is thought to be mediated through the inhibition of viral proteases and other key enzymes necessary for viral replication.

The pharmacokinetic properties of 1-(3-Cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)-2-methylpropan-1-amine have also been studied in detail. Research has shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. The compound is metabolized primarily in the liver by cytochrome P450 enzymes, with the major metabolites being excreted in urine and feces.

Toxicity studies have indicated that 1-(3-Cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)-2-methylpropan-1-am ine has a low toxicity profile at therapeutic doses. Acute toxicity studies in rodents have shown no significant adverse effects at doses up to 500 mg/kg. Chronic toxicity studies have also been conducted to evaluate the long-term safety of this compound. These studies have demonstrated that repeated administration over several months does not result in significant organ damage or other adverse effects.

The potential therapeutic applications of 1-(3-Cyclopropyl- strong>-methyl--triazol--methylpropan--amine) extend beyond antifungal and antiviral uses. Recent research has explored its potential as an anti-inflammatory agent. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor (TNF)-α. This anti-inflammatory activity may make it a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion, -( - - - - - - - - - -) strong>(CAS No. ) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.